Cas no 10025-23-7 ((2R,6S)-2,6-dimethylmorpholine)

• Product Name: (2R,6S)-2,6-dimethylmorpholine
• CAS No: 10025-23-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 187037
• PubChem ID: 641500
• Update Time: 2025-04-19

(2R,6S)-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-2,6-dimethylmorpholine
• 2,6-Dimethylmorpholine
• morpholine, 2,6-dimethyl-, (2R,6S)-
• cis-2,6-Dimethylmorpoline
• AKOS006238146
• F0001-2361
• MFCD00078428
• 2,6-cis-dimethylmorpholine
• 6485-55-8
• BF 421-10
• BIDD:GT0355
• W-104815
• MORPHOLINE, 2,6-DIMETHYL-, (2R,6S)-REL-
• Morpholine, 2,6-dimethyl-, cis-
• 2098200-15-6
• (2S,6R)-2,6-dimethylmorpholine
• 2,6-cis-dimethylmorpholin
• 2773424-97-6
• EC 229-353-0
• cis 2,6-dimethylmorpholine
• SCHEMBL73455
• (Z)-2,6-Dimethylmorpholine
• cis2,6-dimethylmorpholine
• cis-2,6 dimethyl morpholine
• (2r, 6s)-2,6-dimethylmorpholine
• cis-2,6-Dimethylmorpholine, AldrichCPR
• AS-10974
• AM20100586
• cis-2,6-dimethyl-morpholine
• (2R,6S)-2,6-dimethyl-morpholine
• Z1203730781
• CS-0008437
• D0746
• 10025-23-7
• (2R,6S)-rel-2,6-Dimethylmorpholine; (2R,6S)-2,6-Dimethylmorpholine; (2R,6S)-2,6-Dimethylmorpholine; 2,6-cis-Dimethylmorpholine; cis-(2R,6S)-2,6-Dimethylmorpholine; cis-2,6-Dimethylmorpholine
• cis-2,6-Dimethylmorphine
• EN300-107440
• cis-2,6-dimethylmorpholin
• 2,6-Dimethylmorpholine, cis-
• NS00067378
• VWD860P007
• (cis)-2,6-dimethylmorpholine
• 2,6-DIMETHYLMORPHOLINE, MESO-
• cis-2,6-dimethyl morpholine
• EINECS 229-353-0
• InChI=1/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6
• AC-1984
• DTXSID00896844
• cis-2,6 dimethylmorpholine
• cis-2,6-Dimethylmorpholine
• Q27292052
• Cic-2,6-Dimethylmorpholine
• cis-2,6-dimethymorpholine
• UNII-VWD860P007

• Inchi： 1S/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6+
• InChI Key： HNVIQLPOGUDBSU-OLQVQODUSA-N
• SMILES： O1[C@H](C)CNC[C@@H]1C

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26